Cas no 632300-46-0 (4-(2-Bromobenzyl)oxybenzaldehyde)

• Product Name: 4-(2-Bromobenzyl)oxybenzaldehyde
• CAS No: 632300-46-0
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• MDL: MFCD03765585
• CID: 1076299
• PubChem ID: 713434
• Update Time: 2025-05-23

4-(2-Bromobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Bromobenzyl)oxy]benzaldehyde
• AC1LEK3E
• ALBB-003543
• CTK7H9520
• MolPort-002-288-240
• SBB047019
• STK502678
• SR-01000293403-1
• SCHEMBL15774723
• 4-((2-Bromobenzyl)oxy)benzaldehyde
• VS-14417
• BBL037733
• 4-[(2-bromophenyl)methoxy]benzaldehyde
• AKOS000185149
• DB-367164
• DTXSID60351909
• SR-01000293403
• 632300-46-0
• MFCD03765585
• 4-(2-Bromobenzyl)oxybenzaldehyde

• MDL： MFCD03765585
• Inchi： 1S/C14H11BrO2/c15-14-4-2-1-3-12(14)10-17-13-7-5-11(9-16)6-8-13/h1-9H,10H2
• InChI Key： LNIYYHBOWYPIAC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 289.99424g/mol
• Monoisotopic Mass: 289.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

4-(2-Bromobenzyl)oxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2-Bromobenzyl)oxybenzaldehyde

4-(2-Bromobenzyl)oxybenzaldehyde: A Comprehensive Overview

4-(2-Bromobenzyl)oxybenzaldehyde, also known by its CAS number 632300-46-0, is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure and properties, has been the focus of numerous studies aiming to explore its potential applications in drug development, material synthesis, and other advanced chemical processes. The molecule consists of a benzaldehyde group attached to a bromobenzyl ether moiety, making it a versatile building block for various chemical reactions.

The synthesis of 4-(2-Bromobenzyl)oxybenzaldehyde typically involves multi-step organic reactions, often starting from readily available aromatic aldehydes and bromobenzyl alcohols. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. These improvements have made the compound more accessible for both academic research and industrial applications.

One of the key features of 4-(2-Bromobenzyl)oxybenzaldehyde is its ability to undergo various types of cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These reactions are pivotal in constructing complex molecular architectures with high precision. For instance, researchers have utilized this compound as a precursor for synthesizing bioactive molecules with potential anti-cancer and anti-inflammatory properties. The presence of the bromine atom in the benzyl group facilitates these transformations, making it an invaluable intermediate in modern drug discovery pipelines.

In addition to its role in organic synthesis, 4-(2-Bromobenzyl)oxybenzaldehyde has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in designing novel catalysts for industrial processes. Recent studies have highlighted its potential as a ligand in asymmetric catalysis, where it can induce high enantioselectivity in key reactions. This property is particularly valuable in the production of chiral pharmaceuticals, which require precise control over molecular geometry.

The physical properties of 4-(2-Bromobenzyl)oxybenzaldehyde, including its melting point, boiling point, and solubility characteristics, have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided critical insights into the compound's stability under various conditions, which is essential for its safe handling and storage. Moreover, computational chemistry methods have been employed to predict its reactivity and interaction with other chemical species, further enhancing our understanding of its behavior in different environments.

The application of 4-(2-Bromobenzyl)oxybenzaldehyde extends beyond traditional chemical synthesis. Recent breakthroughs have demonstrated its utility in polymer chemistry, where it serves as a monomer for producing functional polymers with tailored properties. These polymers exhibit unique mechanical and electronic characteristics, making them suitable for advanced materials applications such as sensors and actuators.

In conclusion, 4-(2-Bromobenzyl)oxybenzaldehyde, with its CAS number 632300-46-0, stands out as a versatile and valuable compound in contemporary chemistry. Its diverse applications across drug discovery, catalysis, and materials science underscore its importance as a key intermediate in chemical research and development. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an even greater role in advancing scientific innovation.